Cas no 57614-46-7 (1H-Indazole-1-propanamide, N-methyl-3-phenyl-)
57614-46-7 structure
Product Name:1H-Indazole-1-propanamide, N-methyl-3-phenyl-
CAS No:57614-46-7
MF:C17H17N3O
MW:279.336383581162
CID:344829
PubChem ID:13706068
Update Time:2025-04-19
1H-Indazole-1-propanamide, N-methyl-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole-1-propanamide, N-methyl-3-phenyl-
- N-methyl-3-(3-phenylindazol-1-yl)propanamide
- SCHEMBL11834633
- QIYZCGLYGMEKII-UHFFFAOYSA-N
- 1-N-Monomethylcarbamoylethyl-3-phenylindazole
- N-Methyl-3-(3-phenyl-1H-indazol-1-yl)propanamide
- DTXSID90547232
- 57614-46-7
-
- Inchi: 1S/C17H17N3O/c1-18-16(21)11-12-20-15-10-6-5-9-14(15)17(19-20)13-7-3-2-4-8-13/h2-10H,11-12H2,1H3,(H,18,21)
- InChI Key: QIYZCGLYGMEKII-UHFFFAOYSA-N
- SMILES: O=C(CCN1C2C=CC=CC=2C(C2C=CC=CC=2)=N1)NC
Computed Properties
- Exact Mass: 279.13731
- Monoisotopic Mass: 279.137162174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 46.9Ų
Experimental Properties
- PSA: 46.92
1H-Indazole-1-propanamide, N-methyl-3-phenyl- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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